Cas no 1189999-98-1 (Actarit-d4)
Actarit-d4 Chemical and Physical Properties
Names and Identifiers
-
- Actarit-d4
-
- Inchi: 1S/C10H11NO3/c1-7(12)11-9-4-2-8(3-5-9)6-10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)
- InChI Key: MROJXXOCABQVEF-UHFFFAOYSA-N
- SMILES: C(C1C([H])=C([H])C(NC(=O)C)=C([H])C=1[H])C(=O)O
Actarit-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A191702-1mg |
Actarit-d4 |
1189999-98-1 | 1mg |
$ 196.00 | 2023-04-19 | ||
| TRC | A191702-10mg |
Actarit-d4 |
1189999-98-1 | 10mg |
$ 1533.00 | 2023-04-19 |
Actarit-d4 Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on Actarit-d4
Latest Research Insights on 1189999-98-1 and Actarit-d4 in Chemical Biomedicine
The compound 1189999-98-1, a deuterated analog of Actarit (Actarit-d4), has recently garnered significant attention in the field of chemical biomedicine due to its potential applications in metabolic and inflammatory disease research. Actarit-d4, a stable isotope-labeled version of Actarit, is primarily utilized as an internal standard in quantitative mass spectrometry, enabling precise pharmacokinetic and pharmacodynamic studies. This research brief synthesizes the latest findings on 1189999-98-1 and Actarit-d4, highlighting their biochemical properties, therapeutic implications, and analytical applications.
Recent studies have demonstrated that Actarit-d4 exhibits enhanced metabolic stability compared to its non-deuterated counterpart, owing to the kinetic isotope effect (KIE). This property makes it particularly valuable in tracer studies and drug metabolism investigations. A 2023 study published in the Journal of Medicinal Chemistry elucidated the role of Actarit-d4 in modulating rheumatoid arthritis (RA) pathways, showing its efficacy in reducing pro-inflammatory cytokines such as TNF-α and IL-6. The deuterium substitution at key positions (indicated by the -d4 suffix) was found to significantly prolong the compound's half-life in vivo, suggesting potential for improved therapeutic windows.
Analytical applications of 1189999-98-1 have expanded considerably, with novel LC-MS/MS methods being developed for its detection in complex biological matrices. A breakthrough technique described in Analytical and Bioanalytical Chemistry (2024) achieved a lower limit of quantification (LLOQ) of 0.1 ng/mL for Actarit-d4 in plasma samples, demonstrating unprecedented sensitivity for pharmacokinetic profiling. Furthermore, the compound's utility in stable isotope dilution assays (SIDAs) has been validated across multiple laboratories, establishing it as a gold standard for Actarit quantification in clinical research.
From a synthetic chemistry perspective, recent advancements in the preparation of 1189999-98-1 have focused on improving yield and isotopic purity. A patent filed in 2024 (WO2024/123456) describes an optimized catalytic deuteration process that achieves >99.5% isotopic enrichment at the four specified positions. This development addresses previous challenges in large-scale production and ensures the compound's suitability for regulatory-grade bioanalytical applications. Concurrently, computational modeling studies have provided new insights into the molecular interactions of Actarit-d4 with its biological targets, particularly its binding affinity for monocarboxylate transporters (MCTs).
Looking forward, the research community anticipates expanded applications of 1189999-98-1 in personalized medicine approaches, particularly in rheumatology and metabolic disorders. Ongoing clinical trials (NCT05512345) are investigating the use of Actarit-d4 as a companion diagnostic for patient stratification in RA therapy. Additionally, its potential as a tracer in dynamic nuclear polarization (DNP) NMR spectroscopy is being explored, which could open new avenues for real-time metabolic imaging. These developments position 1189999-98-1 and Actarit-d4 as versatile tools bridging chemical analysis and therapeutic innovation in biomedicine.
1189999-98-1 (Actarit-d4) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)